Cas no 918868-36-7 (3-Allylglutarimide)

• Product Name: 3-Allylglutarimide
• CAS No: 918868-36-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 769850
• PubChem ID: 55274906
• Update Time: 2025-05-26

3-Allylglutarimide Chemical and Physical Properties

Names and Identifiers

• 4-(2-propen-1-yl)-2,6-Piperidinedione
• 3-Allylglutarimide
• 2,6-Piperidinedione, 4-(2-propen-1-yl)-
• 4-ALLYLPIPERIDINE-2,6-DIONE
• 4-prop-2-enylpiperidine-2,6-dione
• 918868-36-7
• AKOS006324780
• 4-(Prop-2-en-1-yl)piperidine-2,6-dione
• FT-0661512
• DTXSID50717252
• starbld0004579

• Inchi： 1S/C8H11NO2/c1-2-3-6-4-7(10)9-8(11)5-6/h2,6H,1,3-5H2,(H,9,10,11)
• InChI Key： NBLMGXRDBAQIBS-UHFFFAOYSA-N
• SMILES： O=C1CC(CC=C)CC(N1)=O

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 298.8±9.0 °C at 760 mmHg
• Flash Point: 137.8±18.9 °C
• PSA: 49.66000
• LogP: 0.89120
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Allylglutarimide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Allylglutarimide

3-Allylglutarimide (CAS No. 918868-36-7): An Overview of Its Properties, Applications, and Recent Research

3-Allylglutarimide (CAS No. 918868-36-7) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it valuable for various applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 3-Allylglutarimide.

Chemical Structure and Properties

3-Allylglutarimide is a cyclic imide with the molecular formula C₉H₁₃N₂O₂. The compound features an allyl group attached to a glutarimide ring, which imparts specific reactivity and stability characteristics. The presence of the allyl group enhances the compound's conjugation and electron delocalization, making it highly reactive in various chemical reactions. Additionally, the imide functionality provides strong hydrogen bonding capabilities, which can influence its solubility and reactivity in different solvents.

The physical properties of 3-Allylglutarimide include a melting point of approximately 105-107°C and a boiling point of around 250°C at atmospheric pressure. It is generally soluble in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in a variety of chemical processes and reactions.

Synthesis Methods

The synthesis of 3-Allylglutarimide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of glutaric anhydride with allylamine in the presence of a catalyst. This reaction proceeds via nucleophilic addition followed by intramolecular cyclization to form the imide ring. The reaction conditions, such as temperature, solvent choice, and catalyst type, can significantly influence the yield and purity of the final product.

An alternative synthetic route involves the condensation of glutaric acid with allylamine followed by dehydration to form the imide. This method is often preferred for its simplicity and scalability. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods using biocatalysts or microwave-assisted reactions.

Applications in Pharmaceutical Research

3-Allylglutarimide has shown promise in pharmaceutical research due to its unique chemical structure and potential biological activity. Studies have indicated that compounds with similar structures exhibit anti-inflammatory, antiviral, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry reported that derivatives of glutarimides can inhibit specific enzymes involved in inflammatory pathways.

In addition to its potential therapeutic applications, 3-Allylglutarimide is also used as a building block for synthesizing more complex molecules with enhanced biological activity. Its reactivity and functional group versatility make it an attractive starting material for drug discovery programs.

Recent Research Advancements

The scientific community continues to explore new applications and properties of 3-Allylglutarimide. Recent studies have focused on its potential as a precursor for polymer synthesis and its use in materials science. For example, researchers at the University of California published a study demonstrating that 3-Allylglutarimide-based polymers exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace materials.

In another study conducted at Harvard University, scientists investigated the use of 3-Allylglutarimide-derived compounds in drug delivery systems. The results showed that these compounds can enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 3-Allylglutarimide is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, handling should be performed in well-ventilated areas to minimize exposure risks.

In conclusion, 3-Allylglutarimide (CAS No. 918868-36-7) is a multifaceted compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an important molecule for both academic research and industrial applications. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an increasingly significant role in various scientific fields.